Cas no 1596-52-7 (Quinoline,4,6-dinitro-, 1-oxide)

Quinoline,4,6-dinitro-, 1-oxide structure
1596-52-7 structure
Product Name:Quinoline,4,6-dinitro-, 1-oxide
CAS No:1596-52-7
MF:C9H5N3O5
MW:235.153101682663
CID:149716
PubChem ID:3034120
Update Time:2025-04-19

Quinoline,4,6-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Quinoline,4,6-dinitro-, 1-oxide
    • 4,6-DINITROQUINOLINE-1-OXIDE
    • 4,6-dinitro-1-oxidoquinolin-1-ium
    • 4,6-Dinitroquinoline 1-oxide
    • 1596-52-7
    • CHEMBL3244950
    • DTXSID00166695
    • BRN 0255457
    • Quinoline, 4,6-dinitro-, 1-oxide
    • Inchi: 1S/C9H5N3O5/c13-10-4-3-9(12(16)17)7-5-6(11(14)15)1-2-8(7)10/h1-5H
    • InChI Key: QERNYYPEFOVKMT-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC(=C2C=C(C=CC=12)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 235.02295
  • Monoisotopic Mass: 235.02292027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.5624 (rough estimate)
  • Boiling Point: 377.54°C (rough estimate)
  • Refractive Index: 1.6500 (estimate)
  • PSA: 113.22
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